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Compound of Interest

Compound Name: Imipramine-d4

Cat. No.: B15617603 Get Quote

Imipramine-d4: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Imipramine-d4 is a deuterated analog of the tricyclic antidepressant Imipramine. It is a vital

tool in pharmacokinetic and metabolic research, primarily serving as an internal standard for

the quantification of imipramine in biological samples. The stable isotope labeling of

Imipramine-d4 allows for its differentiation from the unlabeled drug by mass spectrometry,

ensuring high accuracy and precision in analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This guide

provides an in-depth overview of the chemical properties, structure, and common experimental

applications of Imipramine-d4.

Chemical Properties and Structure
Imipramine-d4 is structurally identical to imipramine, with the exception of four deuterium

atoms replacing hydrogen atoms on the aromatic rings of the dibenzazepine nucleus. This

substitution provides a distinct mass difference without significantly altering the chemical

behavior of the molecule in biological and analytical systems.
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Property Value Reference(s)

Chemical Name

10,11-dihydro-N,N-dimethyl-

5H-dibenz[b,f]azepine-2,4,6,8-

d4-5-propanamine,

monohydrochloride

[1]

Synonyms
Melipramine-d4, Imipramine-

2,4,6,8-d4 Hydrochloride
[1][2]

CAS Number
61361-33-9 (hydrochloride

salt)
[1][2]

Molecular Formula C₁₉H₂₀D₄N₂ · HCl [1]

Molecular Weight 320.9 g/mol [1]

Appearance White to off-white solid [3]

Melting Point 174-175°C [4]

Solubility

Soluble in DMF (25 mg/ml),

DMSO (25 mg/ml), Ethanol (25

mg/ml), and PBS (pH 7.2, 0.5

mg/ml)

[1]

Purity ≥98% [1]

Chemical Structure
The chemical structure of Imipramine-d4 Hydrochloride is depicted below. The deuterium

atoms are located at positions 2, 4, 6, and 8 of the dibenzazepine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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